Cas no 1368785-58-3 (2-methyl-2-(1H-pyrrol-3-yl)propanoic acid)

• Product Name: 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid
• CAS No: 1368785-58-3
• MF: C₈H₁₁NO₂
• MW: 153.178442239761
• CID: 6576672
• PubChem ID: 82280165
• Update Time: 2025-07-17

2-methyl-2-(1H-pyrrol-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid
• EN300-1857902
• 1368785-58-3

• Inchi： 1S/C8H11NO2/c1-8(2,7(10)11)6-3-4-9-5-6/h3-5,9H,1-2H3,(H,10,11)
• InChI Key： QNSDUQDZWOHIGF-UHFFFAOYSA-N
• SMILES： OC(C(C)(C)C1C=CNC=1)=O

Computed Properties

• Exact Mass: 153.078978594g/mol
• Monoisotopic Mass: 153.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles

Additional information on 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid

Introduction to 2-Methyl-2-(1H-pyrrol-3-yl)propanoic Acid (CAS No. 1368785-58-3)

2-Methyl-2-(1H-pyrrol-3-yl)propanoic acid (CAS No. 1368785-58-3) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its distinctive molecular framework, which combines a methyl-substituted propanoic acid moiety with a pyrrole ring, making it a valuable building block for the development of novel compounds and materials.

The chemical structure of 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid is particularly intriguing due to the presence of the pyrrole ring, which is known for its aromaticity and reactivity. The pyrrole ring is a five-membered heterocyclic compound with a nitrogen atom, and it plays a crucial role in the biological activity and chemical reactivity of many natural and synthetic compounds. The combination of this ring with the propanoic acid moiety provides a unique set of properties that make this compound suitable for a wide range of applications.

In the pharmaceutical industry, 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid has shown promise as an intermediate in the synthesis of drugs with diverse therapeutic effects. Recent studies have explored its potential as a precursor for the development of new anti-inflammatory agents, antiviral drugs, and neuroprotective compounds. The compound's ability to modulate specific biological pathways and interact with key enzymes makes it an attractive candidate for drug discovery and development.

One notable area of research involves the use of 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid in the synthesis of small molecules that can target specific protein-protein interactions. These interactions are often involved in various diseases, including cancer and neurodegenerative disorders. By designing molecules that can disrupt or enhance these interactions, researchers aim to develop more effective therapeutic strategies. The flexibility and reactivity of the pyrrole ring in 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid make it an ideal starting material for such synthetic efforts.

In materials science, 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid has been investigated for its potential use in the development of functional materials with unique properties. For example, researchers have explored its use in the synthesis of conductive polymers and self-assembling systems. The pyrrole ring's aromaticity and electron-donating properties contribute to the formation of stable and conductive materials, which have applications in electronics, sensors, and energy storage devices.

The synthetic versatility of 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid has also been highlighted in recent studies. Various methods have been developed to synthesize this compound efficiently, including transition-metal-catalyzed reactions and organocatalytic approaches. These methods not only improve the yield and purity of the final product but also allow for the introduction of additional functional groups, further expanding its potential applications.

In addition to its synthetic utility, 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid has been studied for its potential as a chiral building block in asymmetric synthesis. Chiral compounds are essential in many pharmaceuticals due to their ability to interact selectively with biological targets. The enantiomeric purity of chiral intermediates can significantly impact the efficacy and safety of final drug products. Recent advancements in asymmetric catalysis have enabled the synthesis of enantiomerically pure forms of 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid, opening up new possibilities for the development of chiral drugs.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies on 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid have shown that it can be synthesized using environmentally friendly methods, such as green solvents and catalytic systems that minimize waste generation. This aligns with the growing trend towards sustainable chemistry practices, which aim to reduce the environmental footprint of chemical processes.

In conclusion, 2-methyl-2-(1H-pyrrol-3-yl)propanoic acid (CAS No. 1368785-58-3) is a multifaceted compound with significant potential across various scientific disciplines. Its unique chemical structure, synthetic versatility, and biological activity make it a valuable asset for researchers working on drug discovery, materials science, and sustainable chemistry. As ongoing research continues to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.